Cas no 1507006-38-3 ((1-{imidazo1,2-apyridin-2-yl}cyclopropyl)methanamine)

(1-{imidazo1,2-apyridin-2-yl}cyclopropyl)methanamine structure
1507006-38-3 structure
Product Name:(1-{imidazo1,2-apyridin-2-yl}cyclopropyl)methanamine
CAS No:1507006-38-3
MF:C11H13N3
MW:187.241021871567
CID:6535019
PubChem ID:82602492
Update Time:2024-01-12

(1-{imidazo1,2-apyridin-2-yl}cyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (1-{imidazo1,2-apyridin-2-yl}cyclopropyl)methanamine
    • 1507006-38-3
    • EN300-1750343
    • (1-{imidazo[1,2-a]pyridin-2-yl}cyclopropyl)methanamine
    • Inchi: 1S/C11H13N3/c12-8-11(4-5-11)9-7-14-6-2-1-3-10(14)13-9/h1-3,6-7H,4-5,8,12H2
    • InChI Key: MIURHPKCWKBPFY-UHFFFAOYSA-N
    • SMILES: N1=C2C=CC=CN2C=C1C1(CN)CC1

Computed Properties

  • Exact Mass: 187.110947427g/mol
  • Monoisotopic Mass: 187.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 43.3Ų

(1-{imidazo1,2-apyridin-2-yl}cyclopropyl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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